Cas no 918817-88-6 (Hexadecanoic acid, 2-(diethylamino)-)

Hexadecanoic acid, 2-(diethylamino)- structure
918817-88-6 structure
Product Name:Hexadecanoic acid, 2-(diethylamino)-
CAS No:918817-88-6
MF:C20H41NO2
MW:327.545046567917
CID:770361
PubChem ID:44420177
Update Time:2025-04-19

Hexadecanoic acid, 2-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

    • Hexadecanoic acid, 2-(diethylamino)-
    • 2-(diethylamino)hexadecanoic acid
    • DTXSID60658869
    • 918817-88-6
    • CHEMBL219716
    • Inchi: 1S/C20H41NO2/c1-4-7-8-9-10-11-12-13-14-15-16-17-18-19(20(22)23)21(5-2)6-3/h19H,4-18H2,1-3H3,(H,22,23)
    • InChI Key: MJCGYIGNVMPXDS-UHFFFAOYSA-N
    • SMILES: OC(C(CCCCCCCCCCCCCC)N(CC)CC)=O

Computed Properties

  • Exact Mass: 327.313729551g/mol
  • Monoisotopic Mass: 327.313729551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 17
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 40.5Ų
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.